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Compound of Interest

Compound Name: Methylacifluorfen-d3

Cat. No.: B12412926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for

Methylacifluorfen-d3. The information presented is based on the safety data for its non-

deuterated counterpart, Methylacifluorfen (also known as Acifluorfen-methyl), as the hazardous

properties are not expected to be significantly altered by isotopic labeling.

Chemical Identification and Physical Properties
Methylacifluorfen is a diphenolic ether herbicide.[1] While specific data for the deuterated form

is limited, the properties of Methylacifluorfen provide a reliable basis for safe handling.
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Property Data

Chemical Name
methyl 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-

nitrobenzoate[2][3][4]

CAS Number 50594-67-7[5]

Molecular Formula C15H9ClF3NO5

Molecular Weight 375.68 g/mol

Physical Form Solid-Liquid Mixture, White to off-white solid

Melting Point 52.8 - 59 °C

Boiling Point 392.3 ± 42.0 °C (Predicted)

Storage Temperature Refrigerated (0-5 °C) or frozen (-80/-20°C)

Hazard Identification and GHS Classification
Methylacifluorfen is classified as a hazardous substance. The following table summarizes its

GHS classifications based on available data.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Skin Sensitization 1
H317: May cause an allergic

skin reaction

Specific target organ toxicity —

single exposure
1

H370: Causes damage to

organs

Aquatic Hazard (Acute) 1 H400: Very toxic to aquatic life

Aquatic Hazard (Chronic) 1
H410: Very toxic to aquatic life

with long lasting effects

Signal Word:Danger

Hazard Pictograms:

GHS06 (Skull and Crossbones), GHS07 (Exclamation Mark), GHS08 (Health Hazard), GHS09

(Environment)

Toxicological Data
Toxicity Endpoint Value Species

Oral LD50 1370 - 2025 mg/kg Rat

Dermal LD50 > 2000 mg/kg Rabbit

Inhalation LC50 (4-hour) > 6.9 mg/L Rat
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Safe Handling and Experimental Workflow
Proper handling of Methylacifluorfen-d3 is crucial to minimize exposure and ensure a safe

research environment. The following workflow outlines the key steps for safe handling.
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Safe Handling Workflow for Methylacifluorfen-d3

Preparation

Handling

Cleanup and Disposal

Conduct Risk Assessment

Don Personal Protective Equipment (PPE)
- Nitrile gloves

- Safety glasses/goggles
- Lab coat

Ensure Certified Fume Hood is Operational

Weigh Compound in Fume Hood

Work inside fume hood

Dissolve in Appropriate Solvent

Perform Experimental Procedures

Decontaminate Glassware and Surfaces

After experiment completion

Dispose of Waste in Labeled Hazardous Waste Containers

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of Methylacifluorfen-d3 in a laboratory

setting.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Methylacifluorfen-d3.

Mandatory Personal Protective Equipment (PPE)

Personal Protective Equipment

Eye Protection
(Safety Glasses with side shields or Goggles)

Hand Protection
(Chemical-resistant gloves, e.g., Nitrile)

Body Protection
(Lab coat, closed-toe shoes)

Researcher

Must Wear Must Wear Must Wear

Click to download full resolution via product page

Caption: Essential personal protective equipment for handling Methylacifluorfen-d3.

First Aid Measures
In case of exposure, immediate action is critical.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances. Keep refrigerated as recommended.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Do not allow to enter sewers or waterways.

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: Thermal decomposition may produce toxic fumes of carbon monoxide,

carbon dioxide, nitrogen oxides, hydrogen chloride, and hydrogen fluoride.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.
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Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal safety data sheet (SDS). Researchers should always consult the most current SDS for

any chemical before use and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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